molecular formula C12H13FN2O2 B8445863 [5-Fluoro-2-(2-oxopiperidin-1-yl)pyridin-3-yl]acetaldehyde

[5-Fluoro-2-(2-oxopiperidin-1-yl)pyridin-3-yl]acetaldehyde

Cat. No. B8445863
M. Wt: 236.24 g/mol
InChI Key: NWZCRGXMKXCBFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[5-Fluoro-2-(2-oxopiperidin-1-yl)pyridin-3-yl]acetaldehyde is a useful research compound. Its molecular formula is C12H13FN2O2 and its molecular weight is 236.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality [5-Fluoro-2-(2-oxopiperidin-1-yl)pyridin-3-yl]acetaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [5-Fluoro-2-(2-oxopiperidin-1-yl)pyridin-3-yl]acetaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H13FN2O2

Molecular Weight

236.24 g/mol

IUPAC Name

2-[5-fluoro-2-(2-oxopiperidin-1-yl)pyridin-3-yl]acetaldehyde

InChI

InChI=1S/C12H13FN2O2/c13-10-7-9(4-6-16)12(14-8-10)15-5-2-1-3-11(15)17/h6-8H,1-5H2

InChI Key

NWZCRGXMKXCBFH-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C(=O)C1)C2=C(C=C(C=N2)F)CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-[5-fluoro-3-(2-methoxyvinyl)pyridin-2-yl]piperidin-2-one a19-2 (620 mg, 2.477 mmol, 1 eq) in acetonitrile (25 ml) is added at 0° C. sodium iodide (557 mg, 3.716 mmol, 1.5 eq) and trimethylsilyl chloride (404 mg, 3.716 mmol, 1.5 eq), and the reaction mixture is stirred at room temperature for 16 hours to form in situ [5-fluoro-2-(2-oxopiperidin-1-yl)pyridin-3-yl]acetaldehyde a19-3. In parallel, 2-(pyrrolidin-3-yl)pyridine enantiomer 2 dihydrochloride a1-67 (654 mg, 2.973 mmol, 1.2 eq) is dissolved in acetonitrile, loaded on a carbonate resin, the resin washed with dichloromethane and the pooled filtrates are evaporated to dryness to afford 2-(pyrrolidin-3-yl)pyridine enantiomer 2 as a free base. The residue obtained is added to intermediate a19-3. NaBH(OAc)3 (1050 mg, 4.954 mmol, 2 eq) is added, the reaction mixture is stirred overnight and is still incomplete. Racemic 2-(pyrrolidin-3-yl)pyridine (0.4 eq) is added, the reaction mixture heated overnight at 90° C. and evaporated to dryness. The residue of evaporation is retaken in dichloromethane. This organis phase is washed with saturated aqueous NaHCO3 (2 times), dried over MgSO4, filtered and evaporated to dryness. The residue obtained is dissolved in acetonitrile (12 ml), HCl 5M (approximately 4 ml) is added and the mixture is stirred at 40° C. for 3 hours. Dichloromethane is then added, and the organic phase washed with saturated aqueous NaHCO3 (2 times), dried over MgSO4, filtered and evaporated to dryness. This residue is purified by flash chromatography over silicagel (12 g; gradient: from CH2Cl2/MeOH 100/0 to 94/6), then by reverse phase chromatography (basic conditions: gradient: acetonitrile/H2O/NH4OH from 20/80/0.1 to 50/50/0.1) to afford 38 mg of 1-(5-fluoro-3-{2-[3-(pyridin-2-yl)pyrrolidin-1-yl]ethyl}pyridin-2-yl)piperidin-2-one 112 as a 80/20 mixture of enantiomers.
Name
1-[5-fluoro-3-(2-methoxyvinyl)pyridin-2-yl]piperidin-2-one
Quantity
620 mg
Type
reactant
Reaction Step One
Quantity
557 mg
Type
reactant
Reaction Step One
Quantity
404 mg
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.